Cas no 14799-94-1 (Silane,dichlorohexylmethyl-)

• Product Name: Silane,dichlorohexylmethyl-
• CAS No: 14799-94-1
• MF: C₇H₁₆Cl₂Si
• MW: 199.193441390991
• MDL: MFCD00039295
• CID: 181947
• PubChem ID: 87571213
• Update Time: 2025-10-29

Silane,dichlorohexylmethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,dichlorohexylmethyl-
• Dichlorohexylmethylsilane
• HEXYLMETHYLDICHLOROSILANE
• N-HEXYLMETHYLDICHLOROSILANE
• Methylhexyldichlorosilane
• dichlorohexylmethyl-silan
• DICHLORO-HEXYL-METHYLSILANE
• HEXYL-METHYL-DICHLOROSILANE
• DICHLORO-N-HEXYLMETHYLSILANE
• 2,2-dichloro-2-silaoctane
• 88002-83-9
• C7H16Cl2Si
• N-HEXYLDICHLOROMETHYLSILANE
• Dichloro(hexyl)methylsilane
• H0855
• KKRMHVJQWMXYBZ-UHFFFAOYSA-
• LS-13374
• CS-0198939
• InChI=1/C7H16Cl2Si/c1-3-4-5-6-7-10(2,8)9/h3-7H2,1-2H3
• 798Y7DR4MN
• NS00053163
• DTXCID001024194
• 14799-94-1
• SCHEMBL523164
• S09875
• Silane, dichlorohexylmethyl-
• DTXSID90884770
• FT-0637138
• MFCD00039295
• AKOS006230007
• UNII-798Y7DR4MN
• dichloro(hexyl)(methyl)silane
• D90963
• EINECS 238-864-8
• Dichloro(hexyl)methylsilane #
• DB-042908

• MDL： MFCD00039295
• Inchi： 1S/C7H16Cl2Si/c1-3-4-5-6-7-10(2,8)9/h3-7H2,1-2H3
• InChI Key： KKRMHVJQWMXYBZ-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(CCCCCC)Cl

Computed Properties

• Exact Mass: 198.04000
• Monoisotopic Mass: 198.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: solid
• Density: 0.992 g/mL at 20 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 103°C/50.3mmHg
• Flash Point: 85°C
• Refractive Index: n20/D 1.439
• PSA: 0.00000
• LogP: 4.11630
• Solubility: Not determined

Silane,dichlorohexylmethyl- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane,dichlorohexylmethyl-

Silane, Dichlorohexylmethyl- (CAS No. 14799-94-1): Properties, Applications, and Industry Insights

Silane, dichlorohexylmethyl- (CAS No. 14799-94-1) is a specialized organosilicon compound widely recognized for its unique chemical properties and versatile applications. As a member of the chlorosilane family, this compound features a hexylmethyl group bonded to a silicon atom with two chlorine substituents, making it valuable in industrial and research settings. Its molecular formula is C7H16Cl2Si, with a molecular weight of 199.19 g/mol.

The compound’s hydrophobic nature and reactivity with hydroxyl groups make it particularly useful in surface modification and adhesion promotion. Industries such as polymer manufacturing, coatings, and electronics leverage dichlorohexylmethyl silane to enhance material performance. For instance, it is often employed as a coupling agent to improve the compatibility between organic polymers and inorganic fillers, leading to stronger composite materials.

Recent trends in sustainable materials and green chemistry have spurred interest in optimizing silane-based formulations. Researchers are exploring how dichlorohexylmethyl silane can contribute to energy-efficient processes, such as reducing curing temperatures in coatings or enabling recyclable composites. These innovations align with global demands for eco-friendly industrial solutions, making this compound a topic of growing relevance.

In the electronics sector, silane, dichlorohexylmethyl- is gaining attention for its role in semiconductor fabrication and dielectric layer formation. Its ability to form thin, uniform films on substrates makes it ideal for microelectronic applications, where precision and reliability are critical. As the demand for smaller, faster devices increases, so does the need for advanced silane derivatives like this one.

From a commercial perspective, the market for chlorosilanes and related compounds is expanding, driven by advancements in renewable energy technologies and high-performance materials. Manufacturers and suppliers of dichlorohexylmethyl silane are focusing on purity and consistency to meet the stringent requirements of end-users. Quality control measures, such as gas chromatography and spectroscopic analysis, ensure the compound meets industry standards.

Safety and handling of silane, dichlorohexylmethyl- are also critical considerations. While not classified as a hazardous material under standard regulations, proper storage in cool, dry environments and the use of inert atmospheres can prevent degradation. Personal protective equipment (PPE), including gloves and goggles, is recommended when handling the compound to minimize exposure.

For researchers and procurement specialists, understanding the supply chain dynamics of CAS No. 14799-94-1 is essential. Global suppliers often provide technical data sheets and customized packaging options to accommodate diverse industrial needs. Pricing trends reflect fluctuations in raw material availability and regional demand, making it advisable to monitor market reports for strategic sourcing.

Looking ahead, the potential applications of dichlorohexylmethyl silane in emerging fields like flexible electronics and nanotechnology are under investigation. Its compatibility with novel substrates and ability to tailor surface properties position it as a key enabler of next-generation technologies. Collaborative R&D efforts between academia and industry are expected to unlock further innovations.

In summary, silane, dichlorohexylmethyl- (CAS No. 14799-94-1) is a multifaceted compound with significant industrial relevance. Its role in enhancing material performance, coupled with its adaptability to sustainable and high-tech applications, ensures its continued importance in the chemical landscape. Stakeholders across sectors can benefit from staying informed about its properties, applications, and market developments.